![molecular formula C7H12ClN B6224492 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride CAS No. 2763749-67-1](/img/no-structure.png)
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride
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Overview
Description
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride (5-ATCHO) is a cyclic organic compound with a unique structure consisting of five fused rings. It is a colorless solid that has been used in scientific research for various purposes, including the synthesis of other compounds, the study of the mechanism of action of various drugs, and the study of biochemical and physiological effects.
Scientific Research Applications
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride has been used in a variety of scientific research applications. For example, it has been used as a starting material for the synthesis of other compounds, such as 1,4-dihydro-2,3-dioxopyridines and 2,3-dihydro-1,4-dioxopyridines. It has also been used to study the mechanism of action of various drugs, such as the anti-inflammatory drug etodolac and the anti-cancer drug imatinib. In addition, this compound has been used to study the biochemical and physiological effects of various compounds.
Mechanism of Action
The mechanism of action of 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride is not well understood. However, it is thought to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins, hormones that are involved in a variety of physiological processes. Inhibition of COX by this compound may lead to a decrease in the production of prostaglandins, which could lead to a decrease in inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain, as well as reduce the production of pro-inflammatory cytokines. In addition, this compound has been shown to have anti-cancer activity in cell culture studies, and it has been shown to have anti-bacterial activity in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride for lab experiments is that it is relatively easy to synthesize and is widely available. However, it is important to note that this compound is a relatively new compound and its effects are not yet fully understood. In addition, it is important to be aware of the potential toxicity of this compound, as it has been shown to be toxic to certain cell types in vitro.
Future Directions
There are a number of potential future directions for research on 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride. These include further research into its mechanism of action and biochemical and physiological effects, as well as research into its potential therapeutic applications. Additionally, further research into the synthesis of this compound and its derivatives would be beneficial, as this could lead to the development of new compounds with improved properties. Finally, research into the potential toxicity of this compound and its derivatives is also necessary in order to ensure its safe use in lab experiments and potential therapeutic applications.
Synthesis Methods
5-azatricyclo[5.1.0.0,2,4]octane hydrochloride can be synthesized from 1,3,5-trimethoxybenzene and trichloroacetonitrile using a multi-step process. The first step involves the formation of an intermediate, 1,3,5-trichloromethoxybenzene, by reacting 1,3,5-trimethoxybenzene with trichloroacetonitrile in the presence of a base catalyst. The second step involves the reaction of the intermediate with potassium hydroxide to form the this compound product.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride involves the cyclization of a precursor compound followed by quaternization with hydrochloric acid.", "Starting Materials": [ "2,5-dimethylpyrrole", "1,3-dibromopropane", "Sodium hydride", "Hydrochloric acid", "Methanol" ], "Reaction": [ "Step 1: 2,5-dimethylpyrrole is reacted with 1,3-dibromopropane in the presence of sodium hydride to form the precursor compound.", "Step 2: The precursor compound is cyclized by heating it in methanol to form 5-azatricyclo[5.1.0.0,2,4]octane.", "Step 3: The resulting compound is quaternized with hydrochloric acid to form 5-azatricyclo[5.1.0.0,2,4]octane hydrochloride." ] } | |
CAS RN |
2763749-67-1 |
Molecular Formula |
C7H12ClN |
Molecular Weight |
145.6 |
Purity |
95 |
Origin of Product |
United States |
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